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Compound of Interest

Compound Name: Dimethyl telluride

Cat. No.: B1222758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

dimethyl telluride ((CH₃)₂Te). The information is compiled from peer-reviewed scientific

literature and is intended to be a valuable resource for professionals in research, science, and

drug development who may work with or encounter this organotellurium compound.

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of dimethyl telluride that

have been experimentally determined and reported in the literature.

Table 1: Enthalpy of Phase Transitions
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Property Value Temperature (K) Reference

Enthalpy of

Vaporization (ΔvapH)
36.1 ± 1.0 kJ/mol 298.15 [1][2]

Enthalpy of

Vaporization (ΔvapH)
34.4 kJ/mol 313 [3]

Enthalpy of

Vaporization (ΔvapH)
35.6 ± 0.1 kJ/mol 323 [3]

Enthalpy of

Vaporization (ΔvapH)
36.9 kJ/mol 282 [3]

Enthalpy of Fusion

(ΔfusH)
7.77 kJ/mol 201.9 [3]

Table 2: Vapor Pressure
Temperature Range (K) Vapor Pressure Equation Reference

267 - 369

log(p/Pa) = 27.8192 –

2673.64/(T/K) – 6.06377

log(T/K)

[1][2]

Experimental Protocols
This section details the methodologies used in key experiments to determine the

thermodynamic properties of dimethyl telluride.

Synthesis of Dimethyl Telluride
A common laboratory-scale synthesis of dimethyl telluride involves the reaction of a telluride

salt with a methylating agent. A general procedure is as follows:

Elemental tellurium is reacted with a reducing agent, such as sodium in liquid ammonia, to

form sodium telluride (Na₂Te).

The resulting sodium telluride is then reacted with a methylating agent, for example, methyl

iodide (CH₃I), to yield dimethyl telluride.
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The crude product is purified by distillation to obtain a pale-yellow oil. The purity of the

synthesized dimethyl telluride is typically verified using techniques such as ¹H NMR

spectroscopy and gas chromatography.

Vapor Pressure Measurement
The vapor pressure of dimethyl telluride has been measured using a Bourdon spoon gauge.

[2] This static method involves the following steps:

A small, pure sample of dimethyl telluride is placed in a sealed, evacuated glass bulb which

is connected to a flexible glass spiral (the spoon).

The bulb is immersed in a thermostat-controlled bath to maintain a constant temperature.

As the sample vaporizes, the pressure inside the bulb increases, causing the spoon to

uncoil.

The deflection of the spoon is measured, typically with a light beam and scale, and is

proportional to the vapor pressure of the sample at that temperature.

Measurements are taken over a range of temperatures to establish the vapor pressure

curve.

Calorimetric Determination of Enthalpy of Fusion
The enthalpy of fusion of dimethyl telluride was likely determined using a calorimetric

technique such as Differential Scanning Calorimetry (DSC). The general protocol for such a

measurement is:

A small, precisely weighed sample of dimethyl telluride is hermetically sealed in a sample

pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the instrument is lowered to freeze the sample and then heated at a

constant rate.
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The heat flow into the sample is measured relative to the reference.

As the sample melts, an endothermic peak is observed in the heat flow signal.

The area under this peak is integrated to determine the enthalpy of fusion (ΔfusH).

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined indirectly from vapor pressure data using the

Clausius-Clapeyron equation. Alternatively, direct calorimetric methods can be employed. A

common technique is the use of a vaporization calorimeter. The general procedure is as

follows:

A known amount of liquid dimethyl telluride is placed in a calorimeter.

A measured amount of electrical energy is supplied to a heater immersed in the liquid,

causing it to vaporize at a constant temperature and pressure.

The amount of vapor produced is determined, for instance, by condensing it and measuring

its mass.

The enthalpy of vaporization is calculated from the electrical energy supplied and the amount

of substance vaporized.

Visualized Pathways
The following diagrams illustrate key pathways involving dimethyl telluride, created using the

DOT language.

Biomethylation of Tellurium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1222758?utm_src=pdf-body
https://www.benchchem.com/product/b1222758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction

Methylation

Tellurite (TeO₃²⁻)

Elemental Tellurium (Te⁰)

Microbial Reduction

Telluride (Te²⁻)

Further Reduction

Methyltelluride (CH₃Te⁻)

Methylation
(S-adenosylmethionine)

Dimethyl Telluride ((CH₃)₂Te)

Methylation
(S-adenosylmethionine)

Click to download full resolution via product page

MOCVD Reaction Pathway for CdTe Synthesis
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Proposed Thermal Decomposition Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1222758?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl Telluride
((CH₃)₂Te)

[CH₃• •TeCH₃]

Heat (Δ)

Methyl Radical
(CH₃•)

Methyltellurium Radical
(•TeCH₃)

Ethane
(C₂H₆)

Dimerization

Elemental Tellurium
(Te)

Decomposition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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